Cas no 3252-43-5 (dibromoacetonitrile)

• Product Name: dibromoacetonitrile
• CAS No: 3252-43-5
• MF: C₂HBr₂N
• MW: 198.844038724899
• MDL: MFCD00001856
• CID: 84680
• PubChem ID: 18617
• Update Time: 2025-10-30

dibromoacetonitrile Chemical and Physical Properties

Names and Identifiers

• dibromoacetonitrile
• 2,2-dibromoacetonitrile
• Dibromoacetonitrile Solution
• 2,2-dibromoethanenitrile
• Acetonitrile,dibromo
• Dibrom-acetonitril
• EINECS 221-843-2
• dibromo-acetonitril
• dibromo-acetonitrile
• Tox21_303041
• Dibromoacetonitrile, 95%
• NCGC00091424-01
• FT-0624665
• EN300-254804
• NCGC00257139-01
• F72770
• MLS001065587
• DIBROMOACETONITRILE [HSDB]
• MFCD00001856
• CHEBI:82445
• DIBROMOACETONITRILE [IARC]
• HSDB 6862
• 2,2-dibromo-acetonitrile
• DTXCID404940
• 4-02-00-00533 (Beilstein Handbook Reference)
• InChI=1/C2HBr2N/c3-2(4)1-5/h2
• 2,2-bis(bromanyl)ethanenitrile
• SMR000568476
• BRN 1739037
• VGJ91H57XU
• Tox21_202319
• NCGC00259868-01
• Q27155946
• CHEMBL1462419
• CAS-3252-43-5
• NCGC00091424-03
• UNII-VGJ91H57XU
• SCHEMBL380084
• CS-0242752
• Acetonitrile, 2,2-dibromo-
• Acetonitrile, dibromo-
• DBAN
• HMS3039B03
• NDSBDLSWTGLNQA-UHFFFAOYSA-N
• Dibromoacetonitrile, analytical standard
• 3252-43-5
• NCGC00091424-02
• A821313
• NS00004716
• AKOS006220481
• C19396
• DTXSID3024940
• CCRIS 2673
• DB-319101

• MDL： MFCD00001856
• Inchi： 1S/C2HBr2N/c3-2(4)1-5/h2H
• InChI Key： NDSBDLSWTGLNQA-UHFFFAOYSA-N
• SMILES： BrC(C#N)Br
• BRN： 1739037

Computed Properties

• Exact Mass: 196.84800
• Monoisotopic Mass: 196.848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 59.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 2.296 g/mL at 25 °C(lit.)
• Boiling Point: 67-69 °C/24 mmHg(lit.)
• Flash Point: 37°C
• Refractive Index: n20/D 1.539(lit.)
• PSA: 23.79000
• LogP: 1.62588
• Sensitiveness: Light Sensitive
• Solubility: Uncertain

dibromoacetonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319-H351-H410
• Warning Statement： MissingPhrase-N15.00950417-P280-P305
  P351
  P338
• Hazardous Material transportation number：3275
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S36/37; S26
• RTECS：AL8450000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：T
• Storage Condition：room temp
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on dibromoacetonitrile

Dibromoacetonitrile (CAS No. 3252-43-5): A Versatile Building Block in Modern Chemical Synthesis

Dibromoacetonitrile, with the chemical formula C₂H₂Brom₂N, is a highly valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its molecular structure, featuring two bromine atoms attached to a cyanoacetonitrile backbone, makes it a powerful tool for constructing complex molecules. This compound, identified by the CAS number 3252-43-5, has garnered significant attention due to its utility in cross-coupling reactions, pharmaceutical intermediates, and material science applications.

The unique reactivity of dibromoacetonitrile stems from the presence of both electron-withdrawing cyano and bromine substituents. These groups facilitate various transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and cycloadditions. In recent years, researchers have leveraged these properties to develop novel synthetic pathways for biologically active compounds. For instance, studies have demonstrated its effectiveness in constructing heterocyclic scaffolds, which are prevalent in many drugs and natural products.

One of the most notable applications of dibromoacetonitrile is in the synthesis of pharmaceutical intermediates. Its ability to undergo selective functionalization allows chemists to introduce diverse substituents at specific positions, enabling the construction of complex drug molecules. Recent advances in medicinal chemistry have highlighted its role in developing kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The compound’s versatility has made it a staple in synthetic laboratories focused on drug discovery.

In addition to pharmaceutical applications, dibromoacetonitrile has found utility in material science. Researchers have explored its use in synthesizing organic semiconductors and liquid crystals due to its ability to form stable π-conjugated systems. These materials are crucial for developing next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s bromine atoms provide handles for further functionalization, allowing for the creation of tailored materials with specific electronic properties.

The industrial production of dibromoacetonitrile typically involves the bromination of acetonitrile or related precursors. This process requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these reactions, making large-scale synthesis more feasible. Furthermore, green chemistry principles have been applied to minimize waste and energy consumption during production.

Recent research has also focused on the environmental impact of using dibromoacetonitrile. While it is an effective synthetic building block, its handling requires adherence to safety protocols due to its reactivity. Efforts have been made to develop more sustainable synthetic routes that reduce hazardous byproducts. For example, biocatalytic approaches have been explored as alternatives to traditional chemical methods.

The future prospects of dibromoacetonitrile are promising, with ongoing research uncovering new applications and synthetic strategies. As the demand for complex organic molecules grows in pharmaceuticals and materials science, this compound will continue to play a pivotal role. Innovations in catalysis and green chemistry will further enhance its utility while ensuring safer and more sustainable production methods.

In conclusion, Dibromoacetonitrile (CAS No. 3252-43-5) is a multifunctional intermediate with broad applications across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it indispensable in drug discovery and material science. As research progresses, new methodologies and applications will continue to emerge, solidifying its importance in modern chemical synthesis.